Cas no 62769-42-0 (3-Benzyloxyphenylacetic acid methyl ester)

• Product Name: 3-Benzyloxyphenylacetic acid methyl ester
• CAS No: 62769-42-0
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 502049
• Update Time: 2025-04-19

3-Benzyloxyphenylacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxyphenylacetic acid methyl ester
• Benzeneacetic acid, 3-(phenylmethoxy)-, methyl ester
• Methyl [3-(benzyloxy)phenyl]acetate

• Inchi： 1S/C16H16O3/c1-18-16(17)11-14-8-5-9-15(10-14)19-12-13-6-3-2-4-7-13/h2-10H,11-12H2,1H3
• InChI Key： PGBWCJFWJDBDOY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(CC(=O)OC)=C1

Computed Properties

• Exact Mass: 256.11000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: 。
• Melting Point: 34 °C
• PSA: 35.53000
• LogP: 2.98110
• Solubility: 。